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Compound of Interest

Compound Name: 2,3,5,6-Tetrachloro-4-nitroanisole

Cat. No.: B3369696

An In-Depth Technical Guide to the Physical Properties of 2,3,5,6-Tetrachloro-4-nitroanisole

This technical guide provides a comprehensive overview of the core physical properties of
2,3,5,6-Tetrachloro-4-nitroanisole, a chemical compound of interest to researchers,
scientists, and professionals in drug development. This document summarizes key quantitative
data, outlines general experimental protocols for property determination, and includes
visualizations to illustrate experimental workflows and chemical classifications.

Compound Overview

2,3,5,6-Tetrachloro-4-nitroanisole, with the chemical formula C7H3CI4NO3, is a beige to pale
yellow crystalline solid.[1] It is also known by other names including 1,2,4,5-Tetrachloro-3-
methoxy-6-nitrobenzene and TCNA.[2] This compound has been noted for its use as a
fungicide, controlling various forms of rust, rot, and wilt in vegetables and grains.[1]

Physical and Chemical Properties

The known physical and chemical properties of 2,3,5,6-Tetrachloro-4-nitroanisole are
summarized in the table below for easy reference and comparison.
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Property Value Source

Molecular Formula C7H3CI4NO3 PubChem|[3]

Molecular Weight 288.89 g/mol PubChem

Appearance Bei.ge to pale yellow crystalline NTP, 1092[1]
solid

Melting Point 101-105 °C (214-221 °F) HSDB[1]

Boiling Point Data not readily available

Solubility Less than 1 mg/mL at 73 °F NTP, 1992[1]

Vapor Pressure 3.8 x 10"-5 mmHg Haz-Map[1][2]

Density Data not readily available

Log Kow (estimated) 4.47 SRC[1]

Henry's Law Constant 1.9 x 10”-5 atm-cu m/mole SRC[1]

(estimated)

Spectral Information

Mass spectrometry data is available for 2,3,5,6-Tetrachloro-4-nitroanisole, providing insight
into its molecular structure and fragmentation patterns.

Spectral Data Type Key Peaks (m/z) Source

Top Peak: 261, 2nd Highest:
GC-MS _ NIST[1]
165, 3rd Highest: 167

Experimental Protocols

Detailed experimental protocols for determining the physical properties of 2,3,5,6-tetrachloro-
4-nitroanisole are not readily available in the provided search results. However, general
methodologies for characterizing aromatic compounds can be applied.
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a. Determination of Melting Point: A standard method for determining the melting point of a
crystalline solid like 2,3,5,6-tetrachloro-4-nitroanisole involves using a melting point
apparatus. A small, powdered sample of the purified compound is packed into a capillary tube
and placed in the apparatus. The sample is heated at a controlled rate, and the temperature
range from which the substance begins to melt to when it is completely liquid is recorded as the
melting point.

b. Determination of Solubility: To determine solubility, a known amount of 2,3,5,6-tetrachloro-
4-nitroanisole would be added to a specific volume of a solvent (e.g., water, ethanol, acetone)
at a constant temperature. The mixture is agitated until equilibrium is reached. The
concentration of the dissolved solid in the solution is then measured, often using techniques
like UV-Vis spectroscopy or by evaporating the solvent and weighing the residue.

c. Determination of Density: For solid compounds, density can be determined using a
pycnometer. The volume of the pycnometer is determined with a liquid of known density. Then,
a known mass of the compound is added to the pycnometer, and the volume is measured
again. The density is calculated by dividing the mass of the compound by the volume it
displaces.[4]

d. Mass Spectrometry Analysis: In Gas Chromatography-Mass Spectrometry (GC-MS), the
compound is first vaporized and passed through a gas chromatography column to separate it
from any impurities. The separated compound then enters the mass spectrometer, where it is
ionized and fragmented. The resulting ions are separated based on their mass-to-charge ratio,
producing a mass spectrum that can be used to identify the compound and elucidate its
structure.[1]

Visualizations

The following diagrams illustrate a general experimental workflow for physical property
determination and the chemical classification of 2,3,5,6-Tetrachloro-4-nitroanisole.
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Experimental Workflow: Physical Property Determination
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Caption: General workflow for determining the physical properties of a chemical compound.
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Logical Relationship: Chemical Classification
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Caption: Hierarchical classification of 2,3,5,6-Tetrachloro-4-nitroanisole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical properties of 2,3,5,6-Tetrachloro-4-
nitroanisole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3369696#physical-properties-of-2-3-5-6-tetrachloro-
4-nitroanisole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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